Cas no 916674-05-0 (Ethyl 5-(3-nitrophenyl)oxazole-4-carboxylate)

• Product Name: Ethyl 5-(3-nitrophenyl)oxazole-4-carboxylate
• CAS No: 916674-05-0
• MF: C₁₂H₁₀N₂O₅
• MW: 262.21820306778
• MDL: MFCD09800990
• CID: 821277
• PubChem ID: 26370063
• Update Time: 2025-06-13

Ethyl 5-(3-nitrophenyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-nitrophenyl)oxazole-4-carboxylate
• ethyl 5-(3-nitrophenyl)-1,3-oxazole-4-carboxylate
• CS-0205645
• MFCD09800990
• AKOS010897686
• DTXSID40650063
• BS-23558
• 916674-05-0
• ETHYL5-(3-NITROPHENYL)OXAZOLE-4-CARBOXYLATE
• A860274
• 5-(3-Nitro-phenyl)-oxazole-4-carboxylic acid ethyl ester
• G71003

• MDL： MFCD09800990
• Inchi： 1S/C12H10N2O5/c1-2-18-12(15)10-11(19-7-13-10)8-4-3-5-9(6-8)14(16)17/h3-7H,2H2,1H3
• InChI Key： UZAXALCYFMWXBH-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)OCC)=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.05900
• Monoisotopic Mass: 262.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 98.15000
• LogP: 2.94970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Ethyl 5-(3-nitrophenyl)oxazole-4-carboxylate

Comprehensive Overview of Ethyl 5-(3-nitrophenyl)oxazole-4-carboxylate (CAS No. 916674-05-0)

Ethyl 5-(3-nitrophenyl)oxazole-4-carboxylate (CAS No. 916674-05-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both nitrophenyl and ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of anti-inflammatory and antimicrobial agents.

In recent years, the demand for Ethyl 5-(3-nitrophenyl)oxazole-4-carboxylate has increased due to its role in medicinal chemistry and material science. The compound's nitro group offers reactivity that can be exploited for further chemical modifications, making it a valuable building block in organic synthesis. Additionally, its oxazole core is a common motif in many bioactive molecules, which has led to its inclusion in high-throughput screening libraries. With the rise of AI-driven drug discovery, compounds like this are being analyzed for their potential to interact with biological targets, a topic frequently searched by professionals in the field.

The synthesis of Ethyl 5-(3-nitrophenyl)oxazole-4-carboxylate typically involves multi-step reactions, including condensation and cyclization processes. Its ethyl ester moiety provides stability, while the 3-nitrophenyl group introduces electron-withdrawing characteristics, influencing its reactivity in subsequent transformations. This balance of stability and reactivity is crucial for its utility in peptide mimetics and small-molecule inhibitors, areas of high interest in modern pharmacology. The compound's CAS No. 916674-05-0 is often referenced in patent literature, highlighting its industrial relevance.

From an environmental and regulatory perspective, Ethyl 5-(3-nitrophenyl)oxazole-4-carboxylate is not classified as hazardous under current guidelines, making it a safer choice for laboratory use compared to more reactive intermediates. Its applications extend beyond pharmaceuticals; it is also explored in agrochemical formulations and functional materials, such as organic semiconductors. The growing interest in sustainable chemistry has prompted researchers to investigate greener synthesis routes for this compound, aligning with global trends toward eco-friendly practices.

In conclusion, Ethyl 5-(3-nitrophenyl)oxazole-4-carboxylate (CAS No. 916674-05-0) represents a critical intermediate in modern chemical research. Its structural features and broad applicability make it a subject of ongoing study, particularly in drug development and material innovation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advancing both therapeutic and industrial breakthroughs.